molecular formula C21H18O12 B194238 Kaempferol 3-glucuronide CAS No. 22688-78-4

Kaempferol 3-glucuronide

Cat. No. B194238
CAS RN: 22688-78-4
M. Wt: 462.4 g/mol
InChI Key: FNTJVYCFNVUBOL-UHFFFAOYSA-N
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Description

Kaempferol 3-glucuronide is a flavonol glycoside and an active metabolite of kaempferol with diverse biological activities . It is formed from kaempferol primarily in the small intestine . It has been found in Fragaria and is known to have anti-inflammatory effects .


Molecular Structure Analysis

The molecular formula of Kaempferol 3-glucuronide is C21H18O12 . Its structure includes a kaempferol moiety with a beta-D-glucosiduronic acid residue attached at the 3-position .


Physical And Chemical Properties Analysis

Kaempferol 3-glucuronide has a molecular weight of 462.4 . It is a solid substance soluble in DMSO . Its density is 1.9±0.1 g/cm^3, and it has a boiling point of 876.8±65.0 °C at 760 mmHg .

Scientific Research Applications

Microbiology

Kaempferol and its associated compounds exhibit antibacterial, antifungal, and antiprotozoal activities . The development of drugs and treatment schemes based on these compounds is becoming increasingly important in the face of emerging resistance of numerous pathogens .

Hepatology

Kaempferol-3-O-glucuronide (K3O) has been reported to have a liver-protecting effect . It can be used as an active in vitro antioxidant and an anti-inflammatory compound .

Nanoformulation Strategies

Kaempferol, the parent compound of Kaempferol 3-glucuronide, has been studied for its potential in various therapeutic properties such as anticancer, antioxidant, anti-proliferative, pro-apoptotic, anti-diabetic, anti-inflammatory, and immunomodulatory properties . Nanoformulation has been employed to enhance the solubility and bioavailability of poorly soluble and bioavailable phytochemicals like kaempferol . The various nanoformulation methods employed to effectively deliver kaempferol are nanoemulsions, nanomatrixes, nanoparticles, nanostructured lipid carriers, gold nanoparticles, nanocomplexes, and other magnetic nanoparticles .

Cardioprotective and Neuroprotective Applications

Kaempferol and its glycosides have been reported to have cardioprotective and neuroprotective properties . These properties could potentially be harnessed in the treatment of cardiovascular and neurological disorders .

Antidiabetic and Anti-Osteoporotic Applications

Kaempferol and its glycosides have also been reported to have antidiabetic and anti-osteoporotic properties . These properties could potentially be used in the treatment of diabetes and osteoporosis .

Anti-Cancer Applications

Kaempferol, the parent compound of Kaempferol 3-glucuronide, has been shown to have anti-cancer properties . It has been shown to inhibit cell growth and induce cell death in various tumor types . A recent experiment demonstrated that the combination of doxorubicin (DOX) and kaempferol was more efficient in induction of apoptosis and cytotoxic effect against HT-29 colon cancer cell line in comparison with each drug alone .

Anti-Inflammatory Applications

Kaempferol-3-O-glucuronide (K3O) has been reported to have anti-inflammatory properties . It can be used as an active in vitro antioxidant and an anti-inflammatory compound .

Antioxidant Applications

Kaempferol-3-O-glucuronide (K3O) has been reported to have antioxidant properties . It can be used as an active in vitro antioxidant .

Safety And Hazards

Users should avoid contact with skin and eyes, formation of dust and aerosols, and exposure without special instructions . Appropriate exhaust ventilation should be provided at places where dust is formed .

properties

IUPAC Name

(2S,3S,4S,5R,6S)-6-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H18O12/c22-8-3-1-7(2-4-8)17-18(13(25)12-10(24)5-9(23)6-11(12)31-17)32-21-16(28)14(26)15(27)19(33-21)20(29)30/h1-6,14-16,19,21-24,26-28H,(H,29,30)/t14-,15-,16+,19-,21+/m0/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FNTJVYCFNVUBOL-ZUGPOPFOSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)C(=O)O)O)O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC(=CC=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H18O12
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90415745
Record name Kaempferol 3-glucuronide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90415745
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

462.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Kaempferol 3-glucuronide

CAS RN

22688-78-4
Record name Kaempferol 3-O-glucuronide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=22688-78-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Kaempferol 3-glucuronide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90415745
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Kaempferol 3-O-β-D-glucuronide
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Record name Kaempferol 3-glucuronide
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EGG5MC7LNS
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Kaempferol 3-glucuronide
Reactant of Route 2
Kaempferol 3-glucuronide
Reactant of Route 3
Kaempferol 3-glucuronide
Reactant of Route 4
Kaempferol 3-glucuronide
Reactant of Route 5
Kaempferol 3-glucuronide
Reactant of Route 6
Kaempferol 3-glucuronide

Citations

For This Compound
776
Citations
MS DuPont, AJ Day, RN Bennett, FA Mellon… - European Journal of …, 2004 - nature.com
… Kaempferol-3-glucuronide was the major compound detected in plasma and urine. Quercetin was not detected in plasma or urine indicating a lack of phase I hydroxylation of kaempferol…
Number of citations: 200 www.nature.com
G Fang, C Cheng, M Zhang, X Ma, S Yang… - Journal of Functional …, 2021 - Elsevier
… In this paper, PCA revealed two glucuronides, kaempferol-3-glucuronide (K-3-G) and quercetin-3-glucuronide (Q-3-G), which were the primary metabolites. Target prediction, enzymatic …
Number of citations: 5 www.sciencedirect.com
L Zheng, L Zhu, M Zhao, J Shi, Y Li, J Yu, H Jiang… - The AAPS journal, 2016 - Springer
… Pharmacokinetic analysis in Sprague–Dawley rats revealed that kaempferol was mostly biotransformed to conjugates, namely, kaempferol-3-glucuronide (K-3-G), kaempferol-7-…
Number of citations: 40 link.springer.com
A Barve, C Chen, V Hebbar, J Desiderio… - … & drug disposition, 2009 - Wiley Online Library
… Absorption of kaempferol from endive, a source of kaempferol-3-glucuronide, in humans. Eur J Clin Nut 2004; 58: 947–954. DOI: 10.1038/sj.ejcn.1601916. 18. …
Number of citations: 170 onlinelibrary.wiley.com
Y AKABORI, M HASEGAWA - Shokubutsugaku Zasshi, 1969 - jstage.jst.go.jp
… Astragalin, kaempferol 3-glucuronide and querciturone were found in A. cuneatum. Therefore … Since the authentic sample of kaempferol 3-glucuronide was not available, the structure …
Number of citations: 41 www.jstage.jst.go.jp
Z Luo, MRA Morgan, AJ Day - Xenobiotica, 2015 - Taylor & Francis
… K1 has a Band I absorption maximum at 348 nm, a large shift in comparison to kaempferol, and hence can be identified as kaempferol-3-glucuronide. K2 has a band I absorption …
Number of citations: 14 www.tandfonline.com
K Beekmann, LHJ De Haan… - Journal of agricultural …, 2016 - ACS Publications
To study the effect of metabolic conjugation of flavonoids on the potential to inhibit protein kinase activity, the inhibitory effects of the dietary flavonol kaempferol and its major plasma …
Number of citations: 7 pubs.acs.org
Y Chen, S Xie, S Chen, S Zeng - Biochemical pharmacology, 2008 - Elsevier
Flavonoids are highlighted for their potential roles in the prevention of oxidative stress-associated diseases. Their metabolisms in vivo, such as glucuronidation, are the key points to …
Number of citations: 72 www.sciencedirect.com
Y Li, L Lu, L Wang, W Qu, W Liu, Y Xie… - Molecular …, 2018 - ACS Publications
Glucuronidation is a major process of drug metabolism and elimination that generally governs drug efficacy and toxicity. Publications have demonstrated that efflux transporters control …
Number of citations: 4 pubs.acs.org
R Barrington, G Williamson, RN Bennett… - Journal of Functional …, 2009 - Elsevier
… concurred that K2 was kaempferol-3-glucuronide. The predominant … kaempferol-3-glucuronide, based on the UV spectra and the similar retention time to the kaempferol-3-glucuronide …
Number of citations: 100 www.sciencedirect.com

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